Cas no 74174-17-7 ((±)-Acerogenin B)

(±)-Acerogenin B structure
(±)-Acerogenin B structure
Product Name:(±)-Acerogenin B
CAS No:74174-17-7
MF:C19H22O3
MW:298.376185894012
CID:2032499
PubChem ID:10447413
Update Time:2025-04-21

(±)-Acerogenin B Chemical and Physical Properties

Names and Identifiers

    • (±)-Acerogenin B
    • acerogenin B
    • 2-Oxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),15,17,18-hexaene-4,10-diol
    • 74174-17-7
    • DTXSID601158258
    • SCHEMBL329405
    • Inchi: 1S/C19H22O3/c20-16-4-2-1-3-14-6-10-17(11-7-14)22-19-13-15(5-9-16)8-12-18(19)21/h6-8,10-13,16,20-21H,1-5,9H2
    • InChI Key: BDTAPCJUUZRFKY-UHFFFAOYSA-N
    • SMILES: OC1CCC2C=CC(=C(C=2)OC2C=CC(=CC=2)CCCC1)O

Computed Properties

  • Exact Mass: 298.15689456g/mol
  • Monoisotopic Mass: 298.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.7Ų
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